Cas no 1443335-61-2 (Ethyl 5-fluoro-2-methylphenethyl oxalate)

• Product Name: Ethyl 5-fluoro-2-methylphenethyl oxalate
• CAS No: 1443335-61-2
• MF: C₁₃H₁₅FO₄
• MW: 254.254207849503
• CID: 6630969
• PubChem ID: 91655675
• Update Time: 2025-06-13

Ethyl 5-fluoro-2-methylphenethyl oxalate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-FLUORO-2-METHYLPHENETHYL OXALATE
• Ethanedioic acid, 1-ethyl 2-[2-(5-fluoro-2-methylphenyl)ethyl] ester
• Ethyl5-fluoro-2-methylphenethyloxalate
• O2-Ethyl O1-[2-(3-fluoro-6-methylphenyl)ethyl] oxalate
• 1443335-61-2
• Ethyl 5-fluoro-2-methylphenethyl oxalate

• MDL： MFCD15145513
• Inchi： 1S/C13H15FO4/c1-3-17-12(15)13(16)18-7-6-10-8-11(14)5-4-9(10)2/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： VUTQVVFAVJXRGP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OCCC1=CC(F)=CC=C1C)=O

Computed Properties

• Exact Mass: 254.09543712g/mol
• Monoisotopic Mass: 254.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 329.2±30.0 °C(Predicted)

Additional information on Ethyl 5-fluoro-2-methylphenethyl oxalate

Research Brief on Ethyl 5-fluoro-2-methylphenethyl oxalate (CAS: 1443335-61-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-fluoro-2-methylphenethyl oxalate (CAS: 1443335-61-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its fluoro and methyl substitutions, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, characterization, and potential biological activities, shedding light on its mechanism of action and therapeutic potential.

The synthesis of Ethyl 5-fluoro-2-methylphenethyl oxalate involves a multi-step process, starting with the fluorination and methylation of phenethyl alcohol derivatives, followed by esterification with oxalic acid. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential use in drug formulations.

In vitro studies have demonstrated that Ethyl 5-fluoro-2-methylphenethyl oxalate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential application in the development of anti-inflammatory agents. Additionally, preliminary cytotoxicity assays have shown selective activity against specific cancer cell lines, indicating its possible role in oncology research. However, further studies are required to elucidate its exact mechanism of action and optimize its therapeutic efficacy.

Recent advancements in drug delivery systems have also explored the incorporation of Ethyl 5-fluoro-2-methylphenethyl oxalate into nanoparticle formulations. These studies aim to enhance its bioavailability and target specificity, addressing some of the challenges associated with its pharmacokinetic properties. Early results are promising, with improved drug release profiles and reduced off-target effects observed in animal models.

Despite these encouraging findings, several challenges remain. The compound's metabolic stability and potential toxicity profiles need to be thoroughly investigated in preclinical models. Moreover, scalable synthesis methods must be developed to ensure its availability for further research and potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into practical therapeutics.

In conclusion, Ethyl 5-fluoro-2-methylphenethyl oxalate represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities warrant further investigation to fully exploit its therapeutic applications. Continued research efforts will be crucial in overcoming current limitations and unlocking its full potential in drug development.